molecular formula C8H17FN2O B8795853 2-[4-(2-Fluoroethyl)piperazin-1-YL]ethanol CAS No. 574746-09-1

2-[4-(2-Fluoroethyl)piperazin-1-YL]ethanol

Cat. No.: B8795853
CAS No.: 574746-09-1
M. Wt: 176.23 g/mol
InChI Key: GQNKSQDCCYGVLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[4-(2-Fluoroethyl)piperazin-1-YL]ethanol is a useful research compound. Its molecular formula is C8H17FN2O and its molecular weight is 176.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

574746-09-1

Molecular Formula

C8H17FN2O

Molecular Weight

176.23 g/mol

IUPAC Name

2-[4-(2-fluoroethyl)piperazin-1-yl]ethanol

InChI

InChI=1S/C8H17FN2O/c9-1-2-10-3-5-11(6-4-10)7-8-12/h12H,1-8H2

InChI Key

GQNKSQDCCYGVLW-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCO)CCF

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2-Fluoroethyl)piperazine diTFA salt (464 mg, 1.29 mmol), (prepared as described for the starting material in Example 27), was dissolved in acetonitrile (3.5 ml). Potassium carbonate (889 mg, 6.44 mmol) and 2-bromoethanol (95 μl, 1.34 mmol) were added and the mixture heated to 85° C. and left overnight. More bromoethanol (95 μl, 1.34 mmol) was added and the reaction mixture heated at 85° C. for a further 2 hours. The reaction mixture was cooled, filtered and concentrated. The residue was purified by column chromatography eluting with methylene chloride/methanol (saturated with ammonia) (92/8) to give 2-[4-(2-fluoroethyl)piperazin-1-yl]ethanol (151 mg, 66%).
Name
1-(2-Fluoroethyl)piperazine diTFA salt
Quantity
464 mg
Type
reactant
Reaction Step One
Quantity
889 mg
Type
reactant
Reaction Step Two
Quantity
95 μL
Type
reactant
Reaction Step Two
Quantity
95 μL
Type
reactant
Reaction Step Three
Quantity
3.5 mL
Type
solvent
Reaction Step Four

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